N-(3,4-difluorophenyl)-2-((6-(o-tolyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[6-(2-methylphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C19H15F2N3OS/c1-12-4-2-3-5-14(12)17-8-9-19(24-23-17)26-11-18(25)22-13-6-7-15(20)16(21)10-13/h2-10H,11H2,1H3,(H,22,25)
• InChI Key: SKXNKMVJXXIATI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C19H15F2N3OS
• Molecular Weight: 371.4 g/mol

Description

N-(3,4-difluorophenyl)-2-((6-(o-tolyl)pyridazin-3-yl)thio)acetamide, also known as DFP-10825, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridazine-based compounds and has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : This compound has been used in the synthesis of novel heterocyclic compounds. For example, Al-Afaleq and Abubshait (2001) demonstrated its use in the preparation of pyrazolo[3,4-d]-pyrimidines, which are expected to possess considerable chemical and pharmacological activities (Eljazi I. Al-Afaleq & S. Abubshait, 2001).

• Creation of Pyridazine Derivatives : It has been instrumental in the creation of pyridazine derivatives, as shown by Khalifa (1990), who synthesized various derivatives with potential chemical significance (F. A. Khalifa, 1990).

• Antimicrobial Activity : In a study by Fahim and Ismael (2019), derivatives of this compound displayed good antimicrobial activity, highlighting its potential in medicinal chemistry (Asmaa M. Fahim & Eman H. I. Ismael, 2019).

• Applications in Dye-Sensitized Solar Cells (DSSCs) : A study by Mary et al. (2020) investigated its derivatives for use in DSSCs, finding them to show good light harvesting efficiency and potential as photosensitizers (Y. Mary et al., 2020).

• Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives : Gull et al. (2016) explored its use in synthesizing N-(6-arylbenzo[d]thiazol-2-yl)acetamides, which showed significant urease inhibition, highlighting a potential application in biochemistry (Y. Gull et al., 2016).

• Anticancer Potential : A study by Ekrek et al. (2022) synthesized derivatives of this compound and evaluated their anticancer properties, demonstrating significant activity against various cancer cell lines (Sedanur Ekrek et al., 2022).

• Oil Improvement Applications : Nessim (2017) researched its derivatives for improving base oil, demonstrating its efficacy as an antioxidant and corrosion inhibitor (M. Nessim, 2017).